Cas no 844862-76-6 ((1E)-N1-(furan-2-yl)methylidene-3-(thiophene-2-sulfonyl)-1H-pyrrolo2,3-bquinoxaline-1,2-diamine)

• Product Name: (1E)-N1-(furan-2-yl)methylidene-3-(thiophene-2-sulfonyl)-1H-pyrrolo2,3-bquinoxaline-1,2-diamine
• CAS No: 844862-76-6
• MF: C₁₉H₁₃N₅O₃S₂
• MW: 423.468220472336
• CID: 5437589
• Update Time: 2025-05-17

(1E)-N1-(furan-2-yl)methylidene-3-(thiophene-2-sulfonyl)-1H-pyrrolo2,3-bquinoxaline-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1-[(E)-furan-2-ylmethylideneamino]-3-thiophen-2-ylsulfonylpyrrolo[3,2-b]quinoxalin-2-amine
• 1H-Pyrrolo[2,3-b]quinoxaline-1,2-diamine, N1-(2-furanylmethylene)-3-(2-thienylsulfonyl)-
• (1E)-N1-(furan-2-yl)methylidene-3-(thiophene-2-sulfonyl)-1H-pyrrolo2,3-bquinoxaline-1,2-diamine

• Inchi： 1S/C19H13N5O3S2/c20-18-17(29(25,26)15-8-4-10-28-15)16-19(23-14-7-2-1-6-13(14)22-16)24(18)21-11-12-5-3-9-27-12/h1-11H,20H2
• InChI Key： ZKEXVEVCNNYQNS-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2)N=C2C(S(C3SC=CC=3)(=O)=O)=C(N)N(N=CC3=CC=CO3)C=12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on (1E)-N1-(furan-2-yl)methylidene-3-(thiophene-2-sulfonyl)-1H-pyrrolo2,3-bquinoxaline-1,2-diamine

Recent Advances in the Study of (1E)-N1-(furan-2-yl)methylidene-3-(thiophene-2-sulfonyl)-1H-pyrrolo2,3-bquinoxaline-1,2-diamine (CAS: 844862-76-6)

The compound (1E)-N1-(furan-2-yl)methylidene-3-(thiophene-2-sulfonyl)-1H-pyrrolo2,3-bquinoxaline-1,2-diamine (CAS: 844862-76-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, mechanism of action, and biological activities.

Recent studies have highlighted the compound's role as a potent inhibitor of specific kinase pathways, which are implicated in various cancers and inflammatory diseases. The presence of both furan and thiophene sulfonyl groups in its structure enhances its binding affinity to target proteins, making it a promising candidate for drug development. Advanced computational modeling and X-ray crystallography have been employed to elucidate its interaction with key biological targets.

In vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting tumor growth and reducing inflammatory markers. Notably, its low toxicity profile in preclinical models suggests a favorable safety window for further clinical development. Researchers are also exploring its potential as a dual-action agent, capable of modulating multiple pathways simultaneously.

The synthesis of (1E)-N1-(furan-2-yl)methylidene-3-(thiophene-2-sulfonyl)-1H-pyrrolo2,3-bquinoxaline-1,2-diamine has been optimized to improve yield and purity, with recent advancements in green chemistry reducing the environmental impact of its production. These improvements are critical for scaling up production for clinical trials.

Future research directions include further mechanistic studies to uncover additional therapeutic targets and the development of derivatives with enhanced pharmacokinetic properties. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (1E)-N1-(furan-2-yl)methylidene-3-(thiophene-2-sulfonyl)-1H-pyrrolo2,3-bquinoxaline-1,2-diamine represents a promising scaffold for the development of novel therapeutics. Its unique chemical properties and biological activities warrant continued investigation, with the potential to address unmet medical needs in oncology and inflammation.